Cas no 2227822-25-3 (rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine
• CAS No: 2227822-25-3
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• CID: 6415417
• PubChem ID: 165667852
• Update Time: 2025-10-29

rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine
• 2227822-25-3
• EN300-1878164

• Inchi： 1S/C11H12N4/c12-10-6-9(10)11-7-15(14-13-11)8-4-2-1-3-5-8/h1-5,7,9-10H,6,12H2/t9-,10-/m1/s1
• InChI Key： BQEGRGUQUWHOLE-NXEZZACHSA-N
• SMILES： N[C@@H]1C[C@H]1C1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 200.106196400g/mol
• Monoisotopic Mass: 200.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.7Ų

Additional information on rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine

Professional Introduction torac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine (CAS No. 2227822-25-3)

Rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2227822-25-3, belongs to a class of molecules that exhibit promising properties for drug development. Its molecular architecture incorporates a cyclopropane ring fused with a phenyl-substituted triazole moiety, which is a testament to the innovative approaches being explored in medicinal chemistry.

The cyclopropane ring is a key structural element in this compound, known for its strained three-membered carbon framework. This strain can enhance the reactivity of the molecule, making it a valuable scaffold for designing bioactive agents. The presence of the triazole group further contributes to the compound's complexity and functionality. Triazoles are heterocyclic compounds that have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The combination of these two structural motifs in rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine suggests that it may exhibit multiple pharmacological effects.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. The compound rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine has been investigated for its potential role in modulating various cellular processes. Preliminary studies have indicated that this molecule may interact with enzymes and receptors involved in inflammation and immune response. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The phenyl group in the triazole moiety is another critical feature of this compound. Phenyl rings are common in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. The specific substitution pattern on the phenyl ring in rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-yl)cyclopropan-1-amine has been carefully selected to optimize its interaction with biological targets. This level of molecular design reflects the advancements in computational chemistry and structure-based drug design techniques.

One of the most exciting aspects of this compound is its potential application in oncology research. The cyclopropane ring has been shown to interfere with DNA replication and transcription processes in cancer cells. Additionally, triazole derivatives have demonstrated efficacy against various types of tumors by inhibiting key signaling pathways involved in cell proliferation and survival. The combination of these effects makes rac-(1R,2R)-2-(1-phenyl-1H-1,2,3-triazol-4-y)cyclopropane-lamine a promising candidate for further investigation as an anticancer agent.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex molecules like rac-(lR,lZ)-l -(l-phenoxy-lH-l , 23-triazol 4 y l ) cyc lo pro pan 11 am ine (CAS No . 22278 22 -25 -3). These techniques have not only improved yield but also allowed for greater control over stereochemistry , which is crucial for achieving desired biological activity . The synthesis of this compound involves multiple steps , including cyclization reactions and functional group transformations , all of which must be carefully optimized to ensure high purity and enantiomeric excess.

The pharmacokinetic properties of rac-(l R , l Z) -l -(l-phenoxy-l H -l ,23-triazol 4 y l ) cyc lo pro pan 11 am ine are also being extensively studied . Understanding how a molecule is absorbed , distributed , metabolized , and excreted (ADME) is essential for determining its therapeutic potential . Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles , including good oral bioavailability and moderate metabolic clearance rates . These characteristics make it an attractive candidate for further development into a clinical drug.

In conclusion , rac( l R , l Z) -l -( l -phenoxy-l H -l ,23-triazol 4 y l ) cyc lo pro pan ll am ine (CAS No . 22278 22 -25 -3) represents an exciting advancement in pharmaceutical chemistry . Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development . As research continues to uncover new therapeutic applications for this compound , it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.